Cas no 88952-39-0 (1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 88952-39-0
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• CID: 618602
• PubChem ID: 13190839
• Update Time: 2025-04-19

1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
• 1-(5-chloro-2-hydroxyphenyl)-3-(4-methoxyphenyl)propane-1,3-dione
• Oprea1_552702
• 88952-39-0
• DTXSID70526040

• Inchi： 1S/C16H13ClO4/c1-21-12-5-2-10(3-6-12)15(19)9-16(20)13-8-11(17)4-7-14(13)18/h2-8,18H,9H2,1H3
• InChI Key： ZHCWRMANOHEJDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(C1C=CC(=CC=1)OC)=O)=O)O

Computed Properties

• Exact Mass: 304.0502366g/mol
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų